Cas no 81012-96-6 (4-Thioxo-1H-pyrimidine-2,6-diammonium sulphate)

• Product Name: 4-Thioxo-1H-pyrimidine-2,6-diammonium sulphate
• CAS No: 81012-96-6
• MF: C₄H₈N₄O₄S₂
• MW: 240.260717391968
• CID: 724630
• Update Time: 2024-02-04

4-Thioxo-1H-pyrimidine-2,6-diammonium sulphate Chemical and Physical Properties

Names and Identifiers

• 4-Thioxo-1H-pyrimidine-2,6-diammonium sulphate
• 2,4-DIAMINO-6-MERCAPTOPYRIMIDINE HEMISULFATE
• 2,4-Diamino-6-mercaptopyrimidine hemisulfate,tech.
• 2,4-Diamino-6-mercaptopyrimidine hemisulfate2,6-Diamino-4-pyrimidinethiol,hemisulfate
• 2,6-DIAMINO-4-PYRIMIDINETHIOL,HEMISULFATE
• 2,4-Diamino-6-mercaptopyrimidine
• 2,6-DIAMINO-4-PYRIMIDINETHIOL, HEMISULFATE
• 2,4-Diamino-6-mercaptopyrimidine hemisulfate, 85%,tech
• 2,4-Diamino-6-mercaptopyrimidine hemisulfate, tech.
• 2,4-Diamino-6-mercaptopyrimidine hemisulfate salt
• 2,4-DIAMINO-6-MERCAPTOPYRIMIDINE HEMISULFATE ISO 9001：2015 REACH

• Inchi： 1S/C4H6N4S.H2O4S/c5-2-1-3(9)8-4(6)7-2;1-5(2,3)4/h1H,(H5,5,6,7,8,9);(H2,1,2,3,4)
• InChI Key： FVSVUQJNAZQSFX-UHFFFAOYSA-N
• SMILES： NC1NC(N)=NC(=S)C=1.S(O)(O)(=O)=O

Computed Properties

• Exact Mass: 382.03000
• Monoisotopic Mass: 142.031317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 300℃
• Boiling Point: 479.9°C at 760 mmHg
• Flash Point: 244.1°C
• PSA: 316.22000
• LogP: 2.61220
• Solubility: Not available

4-Thioxo-1H-pyrimidine-2,6-diammonium sulphate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：